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Compound of Interest

Compound Name:

Myelin oligodendrocyte

glycoprotein peptide (35-55),

mouse, rat tfa

Cat. No.: B15584590

Get Quote

This section addresses the most common initial questions regarding the storage and handling

of MOG (35-55) peptide.

Q1: How should I store the lyophilized MOG (35-55)
peptide upon arrival?
A1: Immediately upon receipt, store the lyophilized peptide at -20°C or colder for long-term

stability.[4][5][6] While it can be shipped at ambient temperature and is stable for weeks to

months at room temperature in its lyophilized form, consistent cold storage is crucial for

preserving its integrity over time.[5][7][8] For storage exceeding a year, -80°C is recommended.

[9][10] The lyophilization process removes water, which significantly inhibits hydrolytic

degradation and microbial growth, making the powdered form the most stable for long-term

storage.[9][10][11]

Q2: What is the best way to reconstitute MOG (35-55)
peptide?
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A2: The recommended solvent for reconstituting MOG (35-55) is sterile, ultrapure water.[4][5]

Some researchers suggest first creating a stock solution in sterile distilled water (ddH₂O) at a

concentration of 1-2 mg/mL before diluting it into your final buffer, such as PBS, immediately

before use.[12][13] This is because salts in buffers like PBS can sometimes hinder the initial

solubility of the peptide.[14]

Step-by-Step Reconstitution Protocol:

Before opening, allow the vial of lyophilized peptide to equilibrate to room temperature in a

desiccator.[7][15] This prevents condensation from forming inside the vial, as moisture can

significantly reduce long-term stability.[7][16]

Add the calculated volume of sterile water to the vial to achieve your desired stock

concentration.

Gently swirl or vortex the vial to dissolve the peptide. If dissolution is slow, brief sonication in

an ultrasonic bath can be helpful.[5][17]

Visually inspect the solution to ensure it is clear and free of particulates. A cloudy solution

may indicate solubility issues, aggregation, or contamination.[14][18]

Q3: How should I store the reconstituted MOG (35-55)
solution?
A3: Once in solution, peptides are much more susceptible to degradation.[15] For maximum

stability, aliquot the reconstituted stock solution into single-use volumes and store them at

-20°C or below.[5][19] This practice is critical to avoid repeated freeze-thaw cycles, which can

accelerate peptide degradation.[7][16][19] When stored properly, frozen solutions can be kept

for a few weeks to several months.[15][18] For immediate use within a few days, refrigeration at

2-8°C is acceptable.[8][16]

Q4: My reconstituted MOG (35-55) solution looks cloudy.
What should I do?
A4: A cloudy solution often indicates that the peptide has not fully dissolved or has started to

aggregate.[18] Aggregation can be a significant issue, potentially affecting the peptide's
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biological activity and immunogenicity.[20][21]

Troubleshooting Steps:

Warm the solution: Gently warming the tube to 37°C for about 10 minutes can sometimes

improve solubility.[17]

Sonication: A short period in an ultrasonic bath can help break up aggregates and facilitate

dissolution.[5][17]

Check pH: The pH of the solution can influence solubility. While MOG (35-55) is generally

soluble in water, extreme pH values should be avoided unless specified for a particular

protocol.

Do not use if cloudiness persists: If the solution remains cloudy after these steps, it is best

not to use it, as the peptide's integrity may be compromised.[18]

Section 2: Troubleshooting Guide - Addressing
Specific Experimental Challenges
This section delves into more complex issues that can arise during the use of MOG (35-55) in

various experimental settings.

Issue 1: Inconsistent EAE Induction or Low Disease
Scores
One of the most common challenges is variability in the induction of EAE. This can often be

traced back to the stability and handling of the MOG (35-55) peptide.

Causality Analysis: The immunogenicity of MOG (35-55) is highly dependent on its primary

sequence and conformation. Degradation through oxidation, deamidation, or cleavage by

proteases can alter the epitope recognized by T-cells, leading to a weaker or inconsistent

immune response.[2][22]

Step-by-Step Troubleshooting Workflow:
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Caption: Major degradation pathways affecting MOG (35-55) peptide stability.

Oxidation: The methionine and tryptophan residues in MOG (35-55) are susceptible to

oxidation, which can be accelerated by exposure to air and certain metal ions. [10][14]This is

a primary concern for long-term stability.

Deamidation: The Asn-Gly (N53-G54) sequence in MOG (35-55) is particularly prone to

deamidation under physiological and especially basic pH conditions. [23][24]This

spontaneous modification can alter the peptide's structure and its interaction with the T-cell

receptor.

Aggregation: As discussed, peptide self-assembly into aggregates can reduce the effective

concentration of the monomeric, active peptide and introduce confounding variables into

experiments. [20][21]* Proteolysis: In biological systems, peptides are susceptible to

cleavage by proteases. Studies have shown that enzymes like Cathepsin G can degrade

MOG (35-55), and that modifications like citrullination can alter this susceptibility. [25] By

implementing the rigorous storage, handling, and quality control measures outlined in this
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guide, you can significantly mitigate these risks, ensuring that your MOG (35-55) peptide

performs reliably and generates high-quality, reproducible data for your critical research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/understanding-lyophilized-peptides-stability-application-advantages
https://www.researchgate.net/post/How_to_dissolve_and_store_Myelin_Oligodendrocyte_Glycoprotein_Peptide_35-55_mouse_rat
https://pmc.ncbi.nlm.nih.gov/articles/PMC4172026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4172026/
https://www.biosynth.com/uploads/FAQ/peptide-storage-tips.pdf
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://intercom.help/dripdok/en/articles/9902679-the-ultimate-guide-to-storing-peptides-best-practices-for-maximum-potency-longevity
https://intercom.help/dripdok/en/articles/9902679-the-ultimate-guide-to-storing-peptides-best-practices-for-maximum-potency-longevity
https://www.apexbt.com/mog-35-55.html
https://bluewellpeptides.com/the-complete-peptide-reconstitution-storage-guide/
https://www.rockland.com/categories/proteins-and-peptides/mog-35-55-amide-000-001-M42/
https://pubs.acs.org/doi/10.1021/acs.biochem.8b00852
https://pubmed.ncbi.nlm.nih.gov/23489322/
https://pubmed.ncbi.nlm.nih.gov/23489322/
https://www.immunologyresearchjournal.com/articles/experimental-autoimmune-encephalomyelitis-animal-models-induced-by-different-myelin-antigens-exhibit-differential-pharmacologic-responses-to-anti-inflammatory-drugs.html
https://www.immunologyresearchjournal.com/articles/experimental-autoimmune-encephalomyelitis-animal-models-induced-by-different-myelin-antigens-exhibit-differential-pharmacologic-responses-to-anti-inflammatory-drugs.html
https://www.immunologyresearchjournal.com/articles/experimental-autoimmune-encephalomyelitis-animal-models-induced-by-different-myelin-antigens-exhibit-differential-pharmacologic-responses-to-anti-inflammatory-drugs.html
https://www.mdpi.com/1422-0067/21/20/7566
https://www.researchgate.net/figure/The-main-deamidation-product-of-Asn-Gly-sequence-in-MOG-peptides-under-basic_fig5_346228841
https://pmc.ncbi.nlm.nih.gov/articles/PMC10060747/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10060747/
https://www.benchchem.com/product/b15584590/docs#section-1-frequently-asked-questions-faqs-the-essentials-of-mog-35-55-handling
https://www.benchchem.com/product/b15584590/docs#section-1-frequently-asked-questions-faqs-the-essentials-of-mog-35-55-handling
https://www.benchchem.com/product/b15584590/docs#section-1-frequently-asked-questions-faqs-the-essentials-of-mog-35-55-handling
https://www.benchchem.com/product/b15584590/docs#section-1-frequently-asked-questions-faqs-the-essentials-of-mog-35-55-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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